Cas no 1507136-50-6 (1-(2-Aminoethyl)-1H-pyrazol-5-ol)

• Product Name: 1-(2-Aminoethyl)-1H-pyrazol-5-ol
• CAS No: 1507136-50-6
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 4771564
• Update Time: 2025-08-05

1-(2-Aminoethyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-1H-pyrazol-5-ol
• 2-(2-aminoethyl)-1H-pyrazol-3-one
• 1-(2-Aminoethyl)-1H-pyrazol-5-ol

• Inchi： 1S/C5H9N3O/c6-2-4-8-5(9)1-3-7-8/h1,3,7H,2,4,6H2
• InChI Key： NROYCYGKDVGJGZ-UHFFFAOYSA-N
• SMILES： O=C1C=CNN1CCN

Computed Properties

• Exact Mass: 127.074561919 g/mol
• Monoisotopic Mass: 127.074561919 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.4
• Molecular Weight: 127.14

Additional information on 1-(2-Aminoethyl)-1H-pyrazol-5-ol

1-(2-Aminoethyl)-1H-pyrazol-5-ol: A Comprehensive Overview

1-(2-Aminoethyl)-1H-pyrazol-5-ol, also known by its CAS number 1507136-50-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which are widely studied for their roles in medicinal chemistry, material science, and catalysis. The structure of 1-(2-Aminoethyl)-1H-pyrazol-5-ol comprises a pyrazole ring with an aminoethyl group attached at the 2-position and a hydroxyl group at the 5-position, making it a valuable building block for further chemical modifications.

The synthesis of 1-(2-Aminoethyl)-1H-pyrazol-5-ol typically involves multi-step reactions, often starting from readily available precursors such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored green chemistry approaches to synthesize this compound, aligning with the growing demand for sustainable chemical processes.

In terms of applications, 1-(2-Aminoethyl)-1H-pyrazol-5-ol has shown promise in the development of bioactive molecules. Its amino group and hydroxyl group provide ample opportunities for functionalization, allowing it to serve as a scaffold for drug discovery. For instance, studies have demonstrated its potential as an anti-inflammatory agent, where the compound exhibits significant inhibitory activity against key enzymes involved in inflammation. Furthermore, its ability to coordinate with metal ions has made it a candidate for designing metalloenzymes and catalysts.

The pharmacological properties of 1-(2-Aminoethyl)-1H-pyrazol-5-ol have been extensively investigated in recent years. Preclinical studies suggest that it possesses antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for cancer therapy research.

In the realm of material science, 1-(2-Aminoethyl)-1H-pyrazol-5-ol has been utilized as a precursor for synthesizing advanced materials such as conductive polymers and coordination polymers. Its unique electronic properties make it suitable for applications in organic electronics and energy storage devices. Recent breakthroughs in this area have highlighted its potential as a building block for next-generation materials with tailored functionalities.

The environmental impact of 1-(2-Aminoethyl)-1H-pyrazol-5-ol is another area of active research. Studies have focused on understanding its biodegradability and toxicity profiles to ensure its safe use in industrial and pharmaceutical settings. Regulatory agencies have also been closely monitoring its production and application to comply with global safety standards.

In conclusion, 1-(2-Aminoethyl)-1H-pyrazol-5-ol, with its CAS number 1507136-50-6, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.